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Compound of Interest

Compound Name: Cadmium;copper

Cat. No.: B15487604 Get Quote

For researchers, scientists, and drug development professionals, the selection of materials with

specific mechanical properties is paramount for the design and manufacturing of reliable

laboratory equipment and instrumentation. This guide provides an objective comparison of the

tensile strength of cadmium copper alloys and brass alloys, supported by experimental data, to

aid in material selection for demanding applications.

Executive Summary
Cadmium copper alloys generally exhibit higher tensile strengths compared to common brass

alloys, particularly in their cold-worked states. The addition of cadmium to copper significantly

enhances its strength with a minimal reduction in electrical conductivity. Brass, an alloy of

copper and zinc, offers a wider range of mechanical properties that can be tailored by varying

the zinc content; however, even high-strength brasses typically do not reach the tensile

strength of cold-worked cadmium copper. This guide will delve into the specific tensile

properties of representative alloys from each family, outline the standardized testing

methodology used to determine these properties, and provide a visual representation of the

factors influencing their tensile strength.

Data Presentation: Tensile Properties of Selected
Alloys
The following tables summarize the typical tensile strength, yield strength, and elongation of

common cadmium copper and brass alloys in both annealed (soft) and cold-worked (hard)
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conditions.

Table 1: Mechanical Properties of Cadmium Copper Alloys

Alloy (UNS
Designation
)

Compositio
n

Condition
Tensile
Strength
(MPa)

Yield
Strength
(MPa)

Elongation
(%)

C16200
99.0% Cu,

1.0% Cd
Annealed 240 - 410 70 - 170 20 - 40

Hard 480 - 690 410 - 585 5 - 12

C18135

~99.1% Cu,

0.2-0.6% Cr,

0.2-0.6% Cd

Solution

Treated and

Aged

374 248 28

Table 2: Mechanical Properties of Brass Alloys

Alloy (UNS
Designation
)

Compositio
n

Condition
Tensile
Strength
(MPa)

Yield
Strength
(MPa)

Elongation
(%)

C26000

(Cartridge

Brass)

70% Cu, 30%

Zn
Annealed 303 - 380 76 - 140 54 - 66

Hard 496 - 580 434 8 - 10

C28000

(Muntz Metal)

60% Cu, 40%

Zn
Annealed 360 140 52

Hard 540 345 18

Experimental Protocols: Tensile Testing
The mechanical properties presented in this guide are determined using the standardized

ASTM E8/E8M - Standard Test Methods for Tension Testing of Metallic Materials.[1][2][3][4][5]
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This method ensures consistency and comparability of data across different materials and

laboratories.

Specimen Preparation
Selection: Test specimens are prepared in either a round or flat "dog-bone" shape, with

dimensions specified by the ASTM E8 standard.[1][3][4] The choice of specimen type

depends on the form of the material being tested (e.g., sheet, rod).

Machining: Specimens are machined from the alloy stock, ensuring that the longitudinal axis

of the specimen is parallel to the direction of rolling or drawing. Care is taken to avoid

introducing residual stresses or surface defects that could influence the test results.[3]

Gage Marks: Two small marks are placed at a precise distance apart on the reduced section

of the specimen. This "gage length" is used to measure elongation after the test.[2]

Testing Procedure
Machine Setup: A calibrated universal testing machine (UTM) is used to apply a controlled

tensile (pulling) force to the specimen.[1][2]

Gripping: The ends of the specimen are securely held by grips in the UTM, ensuring that the

load is applied axially.

Load Application: The UTM pulls the specimen at a constant rate of speed.[2]

Data Acquisition: During the test, the applied load and the elongation of the gage length are

continuously measured and recorded.

Termination: The test continues until the specimen fractures.

Data Analysis
Tensile Strength: The maximum stress the material can withstand before fracturing. It is

calculated by dividing the maximum load by the original cross-sectional area of the

specimen.
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Yield Strength: The stress at which the material begins to deform plastically (permanently). It

is often determined at the point where the material undergoes a specified amount of

permanent strain (typically 0.2%).

Elongation: A measure of the material's ductility, calculated as the percentage increase in the

gage length after fracture.
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Caption: Factors influencing the tensile strength of Cadmium Copper and Brass alloys.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15487604?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15487604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Specimen Preparation
(ASTM E8)

Tensile Testing
(UTM)

Data Acquisition
(Load vs. Elongation)

Data Analysis

Tensile Strength
Yield Strength

Elongation

End

Click to download full resolution via product page

Caption: Experimental workflow for determining tensile properties via ASTM E8.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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